Cas no 896307-17-8 (6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethylbenzoate)

• Product Name: 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethylbenzoate
• CAS No: 896307-17-8
• MF: C₁₉H₁₈N₂O₄S
• MW: 370.422223567963
• CID: 6233822
• PubChem ID: 16805999
• Update Time: 2025-06-09

6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethylbenzoate
• F2567-0035
• 896307-17-8
• 6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,5-dimethylbenzoate
• SR-01000022783-1
• SR-01000022783
• [6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,5-dimethylbenzoate
• AKOS024660735
• 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,5-dimethylbenzoate

• Inchi： 1S/C19H18N2O4S/c1-12-6-13(2)8-14(7-12)18(23)25-17-10-24-15(9-16(17)22)11-26-19-20-4-5-21(19)3/h4-10H,11H2,1-3H3
• InChI Key： GZFPEXNHZDJBTK-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)CC1=CC(C(=CO1)OC(C1C=C(C)C=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 370.09872823g/mol
• Monoisotopic Mass: 370.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.7Ų

Additional information on 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethylbenzoate

Introduction to 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethylbenzoate (CAS No. 896307-17-8)

6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethylbenzoate, identified by its CAS number 896307-17-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a fascinating intersection of heterocyclic chemistry and functional group chemistry, featuring a pyran core conjugated with a 3,5-dimethylbenzoate moiety, linked via a sulfanylmethyl group that is further substituted with a 1-methyl-1H-imidazol ring. The structural complexity of this compound not only makes it a valuable scaffold for drug discovery but also opens avenues for exploring novel chemical reactions and synthetic pathways.

The pyran ring system in this compound is particularly noteworthy, as it serves as a versatile platform for constructing more complex molecules. Pyran derivatives have been extensively studied for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of the 4-oxo group further enhances the reactivity of the pyran ring, making it susceptible to nucleophilic additions and condensation reactions. These features make the compound a promising candidate for developing novel therapeutic agents targeting a wide range of diseases.

The sulfanylmethyl group is another critical feature of this compound, providing a reactive site for further functionalization. Sulfur-containing heterocycles are well-known for their biological activity and have been incorporated into numerous drugs due to their ability to modulate enzyme activity and protein-protein interactions. The 1-methyl-1H-imidazol ring adds another layer of complexity, contributing to the compound's overall stability while also providing a site for hydrogen bonding interactions with biological targets. This combination of structural elements makes 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethylbenzoate a compelling molecule for further investigation.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structure of 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethylbenzoate suggests that it may be capable of interfering with key PPIs by binding to specific residues on target proteins. This has led to its investigation as a potential lead compound in the development of new therapeutic strategies.

One particularly exciting area of research involves the use of this compound as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in cancer cells. By designing molecules that can selectively inhibit specific kinases, researchers hope to develop more effective treatments for cancer and other diseases. The presence of both the pyran and imidazole moieties in this compound provides multiple opportunities for interaction with kinase active sites, making it an attractive starting point for medicinal chemistry efforts.

The synthetic utility of 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yll 3,5-dimethyibenzoate has also been explored in detail. Researchers have developed novel synthetic routes to this compound that highlight its potential as a building block for more complex molecules. These synthetic strategies often involve multi-step cascades that exploit the reactivity of the various functional groups present in the molecule. For example, the sulfanylmethyl group can be used as a nucleophile to react with electrophilic centers, while the pyran ring can undergo various transformations such as oxidation or reduction.

The biological activity of this compound has been evaluated in several preclinical studies, demonstrating promising results in vitro and in vivo. Initial studies have shown that it can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. Additionally, it has been found to exhibit anti-inflammatory properties by modulating the activity of inflammatory cytokines. These findings have generated significant interest in further exploring its potential as a therapeutic agent.

The development of new drug candidates often involves optimizing the pharmacokinetic properties of lead compounds to improve their efficacy and safety profiles. In the case of 6-{(1-methyl-lH-imidazol-l-l)Sulfanylml~hyl}-4-o~0--40~ pyra~l llll 35-dimethyibenzoate, researchers have focused on improving its solubility and bioavailability through structural modifications. These efforts have led to the discovery of several analogs that exhibit improved pharmacokinetic properties while maintaining biological activity.

The future prospects for this compound are bright, with ongoing research aimed at expanding its applications in drug discovery and materials science. As our understanding of biological systems continues to grow, new targets will emerge that may be amenable to modulation by small molecules like this one. Additionally, advances in computational chemistry and high-throughput screening technologies will accelerate the process of identifying new derivatives with enhanced activity.

In conclusion,6-{(l-methyllmimidazol-l-l)Sul-fanylmlhyl}-40~0--40~ pyra~l llll 35-dimethyibenzoate (CAS No, 896307-l7-l) is a structurally complex and biologically active molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent scaffold for developing new therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. As further research continues, it is likely that this compound will play an increasingly important role in drug discovery efforts worldwide.